Cas no 338398-44-0 (1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl-)
338398-44-0 structure
Product Name:1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl-
CAS No:338398-44-0
MF:C15H12N2S2
MW:284.399180412292
CID:3943523
PubChem ID:4359724
Update Time:2025-04-22
1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl-
- 338398-44-0
- 5-[(4-methylphenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
- 5-(4-methylphenyl)sulfanyl-4-phenylthiadiazole
- 2H-384S
- 4-methylphenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
- AKOS005085005
-
- Inchi: 1S/C15H12N2S2/c1-11-7-9-13(10-8-11)18-15-14(16-17-19-15)12-5-3-2-4-6-12/h2-10H,1H3
- InChI Key: KPJOZUPHRNIMOG-UHFFFAOYSA-N
- SMILES: S1C(SC2=CC=C(C)C=C2)=C(C2=CC=CC=C2)N=N1
Computed Properties
- Exact Mass: 284.04419074Da
- Monoisotopic Mass: 284.04419074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 79.3Ų
1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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